Cas no 91540-50-0 ( )

• Product Name: &nbsp
• CAS No: 91540-50-0
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 996519
• PubChem ID: 339152
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-propan-2-yl-2-sulfanylidenepyridine-3-carbonitrile
• NSC-364281
• 91540-50-0
• DTXSID70320782
• NSC364281
•  

• Inchi： 1S/C9H10N2S/c1-7(2)11-5-3-4-8(6-10)9(11)12/h3-5,7H,1-2H3
• InChI Key： OTZSVAGTKRNRGF-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=CN1C(C)C

Computed Properties

• Exact Mass: 178.056
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 258.4°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.604
• PSA: 60.81000
• LogP: 2.67018